![molecular formula C14H16F3NO4 B3034281 trans-3-[(Phenylmethyl)amino]cyclobutanecarboxylic acid tfa (1:1) CAS No. 1523571-21-2](/img/structure/B3034281.png)
trans-3-[(Phenylmethyl)amino]cyclobutanecarboxylic acid tfa (1:1)
Overview
Description
Trans-3-[(Phenylmethyl)amino]cyclobutanecarboxylic acid tfa (1:1), also known as PAC-1, is a small molecule that has been shown to induce apoptosis in cancer cells. PAC-1 has been the subject of extensive research due to its potential as a cancer treatment.
Scientific Research Applications
1. NMR Spectroscopy and Peptide Synthesis
A monofluoro-substituted amino acid related to trans-3-[(Phenylmethyl)amino]cyclobutanecarboxylic acid was synthesized for use as a label in solid-state 19F NMR distance measurements in membrane-bound peptides. This study demonstrated its application in antimicrobial peptide gramicidin S, showing compatibility with peptide synthesis protocols and no disruption to peptide conformation (Tkachenko et al., 2014).
2. Photodimerization in Plant Cell Walls
Research on trans-p-coumaric and trans-ferulic acids, structurally similar to the query compound, investigated their cyclodimerization. This process forms truxillic and truxinic acids, important in limiting the biodegradability of graminaceous cell walls. This study provides insights into the interaction of phenolic acids in plant cell walls under sunlight (Ford & Hartley, 1989).
3. Amino Acid Analogs in Prostate Cancer Imaging
Trans-1-amino-3-18F-fluorocyclobutanecarboxylic acid, closely related to the query compound, was studied as an amino acid PET tracer for prostate cancer visualization. It involves understanding the transport mechanism in cancer cells and its non-incorporation into proteins, suggesting its utility in prostate cancer PET imaging (Okudaira et al., 2011).
4. Molecular Structure and Conformation Studies
Research on various cyclobutanecarboxylic acids, similar to the query compound, involves studying their structure and conformation using methods like X-ray diffraction. This research provides foundational knowledge on the physical and chemical properties of these compounds, which is crucial for their application in various fields (Reisner et al., 1983).
Safety and Hazards
Properties
IUPAC Name |
3-(benzylamino)cyclobutane-1-carboxylic acid;2,2,2-trifluoroacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2.C2HF3O2/c14-12(15)10-6-11(7-10)13-8-9-4-2-1-3-5-9;3-2(4,5)1(6)7/h1-5,10-11,13H,6-8H2,(H,14,15);(H,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMMPJTLENADFTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1NCC2=CC=CC=C2)C(=O)O.C(=O)(C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F3NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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